Cas no 67526-85-6 (Benzonaphthothiophene,methyl-)

• Product Name: Benzonaphthothiophene,methyl-
• CAS No: 67526-85-6
• MF: C₁₇H₁₂S
• MW: 248.342183113098
• CID: 519574
• PubChem ID: 21791267
• Update Time: 2025-04-19

Benzonaphthothiophene,methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonaphthothiophene,methyl-
• Methylnaphthobenzothiophene
• 67526-85-6
• methylbenzonaphthothiophene
• Benzonaphthothiophene, methyl-

• Inchi： 1S/C17H12S/c1-11-10-18-15-9-8-13-7-6-12-4-2-3-5-14(12)17(13)16(11)15/h2-10H,1H3
• InChI Key： UHSBBMHBNJJZMP-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2=C1C=CC1=CC=C3C=CC=CC3=C21

Computed Properties

• Exact Mass: 248.06606
• Monoisotopic Mass: 398.074149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 5.8

Experimental Properties

• PSA: 0